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Compound of Interest

Compound Name:
2-Nitro-p-toluenesulphonyl

chloride

CAS No.: 54090-41-4

Cat. No.: B1266685

Get Quote

Executive Summary
This guide details the solubility, stability, and handling protocols for 2-nitro-p-
toluenesulphonyl chloride (CAS: 54090-41-4). Often overlooked in favor of its non-

methylated analog (2-nitrobenzenesulfonyl chloride, or "Nosyl-Cl"), this reagent combines the

structural stability of a tosyl group with the electronic activation of a nitro group.

Critical Technical Insight: Researchers often conflate "solubility" with "compatibility." While this

compound is highly soluble in alcohols and wet polar solvents, it undergoes rapid solvolysis in

these media. Therefore, this guide distinguishes between inert solvents (for storage and

reaction) and reactive solvents (which result in decomposition).
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Property Detail

IUPAC Name 4-Methyl-2-nitrobenzenesulfonyl chloride

CAS Number 54090-41-4

Molecular Formula C₇H₆ClNO₄S

Molecular Weight 235.64 g/mol

Physical Form Pale yellow to white crystalline solid

Primary Utility
Amine protection (Nosyl-type), Sulfonamide

synthesis

The Solubility-Stability Paradox
For sulfonyl chlorides, solubility cannot be decoupled from electrophilicity. The electron-

withdrawing nitro group at the ortho position destabilizes the S-Cl bond compared to standard

Tosyl chloride, making it significantly more susceptible to nucleophilic attack by protic solvents.

Solvent Compatibility Matrix
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Solvent Class Solubility Stability Recommendation

Chlorinated (DCM,

CHCl₃)
High (>1.0 M) Excellent

Primary Choice. Ideal

for synthesis and

extraction.

Aromatic (Toluene,

Benzene)
High (>0.5 M) Excellent

Recommended for

high-temp reactions or

recrystallization.

Esters (Ethyl Acetate) High (>0.8 M) Good
Suitable for workup;

ensure solvent is dry.

Ethers (THF, 1,4-

Dioxane)
High (>1.0 M) Fair/Good

Use anhydrous only.

Hygroscopic nature of

THF can accelerate

hydrolysis.

Alkanes (Hexanes,

Heptane)
Low (<0.05 M) Excellent

Anti-solvent. Use for

precipitation and

recrystallization.

Alcohols (MeOH,

EtOH)
Soluble POOR

AVOID. Rapid

conversion to

sulfonate esters.

Water Insoluble POOR

AVOID. Rapid

hydrolysis to sulfonic

acid.

Decision Logic for Solvent Selection
The following decision tree illustrates the logical flow for selecting a solvent based on the

intended experimental outcome (Reaction vs. Purification).
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Select Solvent for
2-Nitro-p-toluenesulphonyl Cl Intended Purpose?

Synthesis/Reaction

Purification/Isolation

Required Polarity?

Method?

Non-Polar

Polar Aprotic

Dichloromethane (DCM)
(Recommended)

Anhydrous THF
(Use Fresh)

Recrystallization

Trituration

Dual Solvent System

Hexanes/Heptane

Solvent A
(Dissolver)

Solvent B
(Precipitator)

Click to download full resolution via product page

Figure 1: Operational decision tree for solvent selection based on synthetic utility versus

purification needs.

Experimental Protocols
Protocol A: Reaction Medium (Standard Sulfonylation)
Context: This protocol is used for protecting amines or activating alcohols. The high solubility in

DCM allows for high-concentration reactions (0.5M – 1.0M), accelerating kinetics.

Preparation: Flame-dry a round-bottom flask and purge with N₂ or Ar.

Dissolution: Dissolve 2-nitro-p-toluenesulphonyl chloride (1.1 equiv) in anhydrous

Dichloromethane (DCM).

Target Concentration: 0.5 M.

Note: If the solution appears cloudy, filter through a glass frit under inert gas; cloudiness

indicates partial hydrolysis to the sulfonic acid (insoluble in DCM).

Addition: Add the amine substrate and base (Et₃N or Pyridine).[1]

Monitoring: The reaction is typically homogeneous. Precipitation of amine-hydrochloride salts

may occur, which is normal.
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Protocol B: Purification via Dual-Solvent
Recrystallization
Context: Commercial samples often degrade into 4-methyl-2-nitrobenzenesulfonic acid

(hydrolysis product). This impurity is insoluble in non-polar solvents but can trap the reagent.

Solvent System: Toluene (Solvent A) / Heptane (Solvent B) OR DCM (Solvent A) / Hexanes

(Solvent B).

Dissolution (Solvent A):

Place crude solid in a flask.

Add minimum hot Toluene (approx. 60-70°C) or warm DCM (35°C) to just dissolve the

solid.

Critical Step: If a white residue remains undissolved in the hot solvent, filter it immediately.

This is likely the sulfonic acid impurity.

Precipitation (Solvent B):

Remove from heat.[1]

Slowly add Heptane (or Hexanes) dropwise with swirling until a persistent turbidity

(cloudiness) appears.

Add 1-2 drops of Solvent A to clear the solution.

Crystallization:

Allow the flask to cool to room temperature undisturbed.

Transfer to a 4°C fridge or ice bath for 1 hour.

Collection:

Filter the pale yellow crystals via vacuum filtration.
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Wash with cold Heptane.

Dry under high vacuum (< 1 mbar) to remove solvent traces.

Mechanistic & Stability Insights
The solubility behavior of 2-nitro-p-toluenesulphonyl chloride is governed by the interplay

between the hydrophobic toluene core and the highly electrophilic sulfonyl chloride moiety.

The Hydrolysis Pathway
Unlike simple alkyl halides, sulfonyl chlorides react with water via a mechanism that can be

described as a concerted

-like attack or an addition-elimination pathway depending on pH.

2-Nitro-p-toluenesulphonyl Cl
(Soluble in Organic)

Transition State
(Hypervalent Sulfur)

+ Nucleophile
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(Insoluble in DCM)Irreversible

HCl
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this step via

-I effect
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Figure 2: Hydrolysis mechanism. The 2-nitro group enhances electrophilicity, making moisture

exclusion critical.

Why this matters:

The Nitro Effect: The nitro group at the ortho position exerts a strong inductive withdrawing

effect (-I), making the sulfur atom significantly more positive than in standard Tosyl chloride.

This increases solubility in polar solvents (due to dipole moments) but drastically decreases

stability in protic media [1].
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Impurity Management: The hydrolysis product (sulfonic acid) is highly polar. In a solvent like

DCM, it will precipitate out. If you see a precipitate form in your stock solution, do not heat it

to redissolve; filter it out.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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